4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine

• IUPAC Name: [3-[1-(2-methylpropyl)piperidin-4-yl]pyrrolidin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C19H29N3O/c1-15(2)13-21-10-5-16(6-11-21)18-7-12-22(14-18)19(23)17-3-8-20-9-4-17/h3-4,8-9,15-16,18H,5-7,10-14H2,1-2H3
• InChI Key: SPMHICRTCWAKIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCC(CC1)C2CCN(C2)C(=O)C3=CC=NC=C3
• Molecular Formula: C19H29N3O
• Molecular Weight: 315.5 g/mol

Description

4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine, also known as 4-IPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine involves its interaction with nAChRs. It has been shown to act as a partial agonist at α4β2 and α7 nAChRs, which are involved in cognitive function and memory. Additionally, 4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine has been shown to enhance the release of acetylcholine, a neurotransmitter that is involved in learning and memory.
Biochemical and Physiological Effects:
Studies have shown that 4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine has a range of biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models, and has been suggested as a potential treatment for cognitive disorders such as Alzheimer's disease. Additionally, 4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine has been shown to have anti-inflammatory and anti-nociceptive effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine is its high affinity for nAChRs, which makes it a useful tool for studying the role of these receptors in various physiological processes. Additionally, 4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine has a relatively low toxicity, which makes it a safe compound to use in lab experiments. However, one limitation of 4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are many potential future directions for research on 4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine. One area of interest is the development of more potent and selective analogs of 4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine that could be used as therapeutic agents for cognitive disorders. Additionally, further research is needed to understand the precise mechanisms by which 4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine interacts with nAChRs, and to identify other potential targets for this compound. Finally, more studies are needed to investigate the safety and efficacy of 4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine in humans, in order to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine involves the reaction of 1-isobutyl-4-piperidone with pyridine-4-carbonyl chloride in the presence of a base. The resulting product is a white crystalline powder with a melting point of 158-161°C.

Scientific Research Applications

4-{[3-(1-isobutyl-4-piperidinyl)-1-pyrrolidinyl]carbonyl}pyridine has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have a high affinity for nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes, including learning, memory, and cognition.